Cas no 1261449-10-8 (3-Chloro-2'-(difluoromethoxy)-5'-fluoropropiophenone)

• Product Name: 3-Chloro-2'-(difluoromethoxy)-5'-fluoropropiophenone
• CAS No: 1261449-10-8
• MF: C₁₀H₈ClF₃O₂
• MW: 252.617532730103
• CID: 4989333
• Update Time: 2025-06-11

3-Chloro-2'-(difluoromethoxy)-5'-fluoropropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2'-(difluoromethoxy)-5'-fluoropropiophenone

• Inchi： 1S/C10H8ClF3O2/c11-4-3-8(15)7-5-6(12)1-2-9(7)16-10(13)14/h1-2,5,10H,3-4H2
• InChI Key： QJIFYDUAYKEURH-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=C(C=CC=1OC(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Additional information on 3-Chloro-2'-(difluoromethoxy)-5'-fluoropropiophenone

Introduction to 3-Chloro-2'-(difluoromethoxy)-5'-fluoropropiophenone (CAS No. 1261449-10-8)

3-Chloro-2'-(difluoromethoxy)-5'-fluoropropiophenone (CAS No. 1261449-10-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has been the subject of numerous studies due to its potential therapeutic applications and biological activities.

The molecular formula of 3-Chloro-2'-(difluoromethoxy)-5'-fluoropropiophenone is C₁₃H₉ClF₃O₂, and its molecular weight is approximately 287.65 g/mol. The compound features a propiophenone core with a chlorine atom, a difluoromethoxy group, and a fluorine atom at specific positions, which contribute to its distinct chemical properties and reactivity.

In recent years, the development of novel compounds with enhanced pharmacological profiles has been a major focus in drug discovery. 3-Chloro-2'-(difluoromethoxy)-5'-fluoropropiophenone has shown promise in this regard, particularly in the context of its potential as a lead compound for the development of new therapeutic agents. Studies have explored its interactions with various biological targets, including enzymes, receptors, and signaling pathways.

3-Chloro-2'-(difluoromethoxy)-5'-fluoropropiophenone has been investigated for its potential anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3-Chloro-2'-(difluoromethoxy)-5'-fluoropropiophenone has also been studied for its neuroprotective properties. Research has shown that it can reduce oxidative stress and protect neurons from damage caused by various stressors, including ischemia and neurotoxic agents. This makes it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The unique combination of functional groups in 3-Chloro-2'-(difluoromethoxy)-5'-fluoropropiophenone also contributes to its pharmacokinetic properties. The presence of the difluoromethoxy group enhances the lipophilicity of the molecule, which can improve its bioavailability and tissue distribution. Additionally, the chlorine and fluorine atoms can influence the metabolic stability and clearance rate of the compound, making it an attractive candidate for further optimization.

In terms of safety and toxicity, preliminary studies have indicated that 3-Chloro-2'-(difluoromethoxy)-5'-fluoropropiophenone exhibits low toxicity at therapeutic concentrations. However, more comprehensive toxicological evaluations are necessary to fully understand its safety profile before it can be considered for clinical use.

The synthesis of 3-Chloro-2'-(difluoromethoxy)-5'-fluoropropiophenone involves several steps, including the introduction of the difluoromethoxy group via nucleophilic substitution reactions and the subsequent functionalization of the aromatic ring. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for advancing its development as a potential drug candidate.

In conclusion, 3-Chloro-2'-(difluoromethoxy)-5'-fluoropropiophenone (CAS No. 1261449-10-8) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for use in various medical conditions. As new findings emerge, this compound may play a significant role in advancing our understanding of disease mechanisms and developing innovative treatments.